2-{[1-(propane-2-sulfonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine

• IUPAC Name: 2-[(1-propan-2-ylsulfonylpyrrolidin-3-yl)methoxy]-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C14H19F3N2O3S/c1-10(2)23(20,21)19-7-6-11(8-19)9-22-13-5-3-4-12(18-13)14(15,16)17/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: WSQITDIZYQUCHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCC(C1)COC2=CC=CC(=N2)C(F)(F)F
• Molecular Formula: C14H19F3N2O3S
• Molecular Weight: 352.37 g/mol

Description

The compound “2-{[1-(propane-2-sulfonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a trifluoromethyl group (-CF3), a methoxy group (-OCH3), and a propane-2-sulfonyl group attached to a pyrrolidine ring.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a heterocyclic ring. The pyrrolidine ring is a five-membered ring with one nitrogen atom, which can contribute to the stereochemistry of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The pyridine ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The trifluoromethyl group is also quite stable, but can be transformed under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of the various functional groups. For example, the presence of the sulfonyl group could make the compound more polar and potentially increase its solubility in water.

Scientific Research Applications

Suzuki–Miyaura Coupling

PTMP: plays a crucial role in Suzuki–Miyaura (SM) cross-coupling reactions. This method is widely used for carbon–carbon bond formation. The success of SM coupling arises from its mild reaction conditions and functional group tolerance. Specifically, PTMP serves as an organoboron reagent, facilitating the transmetalation step in the process. .

Piperidine Derivatives

Researchers have explored PTMP derivatives in the synthesis of piperidines. These derivatives exhibit diverse structures, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. .

Selective Androgen Receptor Modulators (SARMs)

Asano et al. optimized the structure of PTMP derivatives to create selective androgen receptor modulators (SARMs). Specifically, they synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives, aiming to modify the pharmacokinetic profile. .

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and potentially developed into a drug.